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Compound of Interest

Compound Name: (R)-Glycidyl butyrate

Cat. No.: B120968 Get Quote

Essential Safety and Handling Guide for (R)-
Glycidyl Butyrate
(R)-Glycidyl butyrate is a chemical compound utilized in various research and development

applications. As a reactive epoxide, it necessitates careful handling to ensure the safety of

laboratory personnel and the integrity of experimental outcomes. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, tailored

for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
(R)-Glycidyl butyrate is classified as a hazardous substance. Understanding its specific

dangers is the first step toward safe handling. The primary hazards are summarized in the table

below.
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Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2) Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2) Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure,

Category 3)
May cause respiratory irritation.[2][3]

Flammable Liquids (Category 4) Combustible liquid.[2]

Respiratory Sensitization (Category 1)
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[3]

Germ Cell Mutagenicity (Category 2) Suspected of causing genetic defects.[4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling (R)-
Glycidyl butyrate to prevent exposure. The following table outlines the recommended PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1855714&productDescription=%28R%29-%28-%29-GLYCIDYL+BUTRAT+98+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/J93294_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC252830050&productDescription=%28R%29-GLYCIDYLBUTYRATE%2C+92+5GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/J93294_SDS.pdf
https://aksci.com/sds/C881_SDS.pdf
https://www.benchchem.com/product/b120968?utm_src=pdf-body
https://www.benchchem.com/product/b120968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses complying with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2] A face shield may be

necessary for splash hazards.

Protects against splashes that

can cause serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, butyl

rubber, or neoprene) and

protective clothing to prevent

skin exposure.[1][5]

Prevents skin irritation and

potential absorption.[1] Cotton

and latex gloves are not

sufficient.[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded,

if irritation is experienced, or in

case of inadequate ventilation.

[1][3]

Protects against inhalation of

vapors that can cause

respiratory irritation and

sensitization.[2][3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling (R)-Glycidyl butyrate is crucial for minimizing risks. The

following workflow outlines the key steps for a safe laboratory operation.
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Workflow for Handling (R)-Glycidyl Butyrate

Preparation

Handling
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Review Safety Data Sheet (SDS)

Don Appropriate PPE
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(Fume Hood)
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(Eyewash, Safety Shower)

Carefully Transfer Chemical

Avoid Inhalation, Ingestion, and Contact

Keep Away from Ignition Sources

Decontaminate Work Area

Properly Remove and Dispose of PPE

Wash Hands Thoroughly

Store in Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Away from Incompatible Materials (e.g., Acids)
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Caption: A step-by-step workflow for the safe handling of (R)-Glycidyl butyrate.
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Emergency Procedures: First-Aid Measures
In the event of an exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, call a physician.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Call

a poison center or doctor/physician if you feel

unwell.[1][2]

Disposal Plan
Proper disposal of (R)-Glycidyl butyrate and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.
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Disposal Plan for (R)-Glycidyl Butyrate

Waste Collection

Waste Container

Disposal Process

Collect Unused (R)-Glycidyl Butyrate

Collect Contaminated Materials
(e.g., gloves, absorbent paper)

Use a Designated, Labeled, and
Leak-Proof Waste Container

Dispose of Contents/Container to an
Approved Waste Disposal Plant

Consult Local, State, and Federal
Regulations for Specific Requirements

Click to download full resolution via product page

Caption: A logical flow for the proper disposal of (R)-Glycidyl butyrate and associated waste.

Disposal Guidance:

Chemical Waste: Unused (R)-Glycidyl butyrate should be collected in a designated and

properly labeled waste container.
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Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and disposable labware, should also be treated as hazardous

waste and collected in the same manner.[4]

Regulatory Compliance: The disposal of chemical waste must be carried out in accordance

with all applicable local, state, and federal regulations. It is imperative to consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance on

waste disposal procedures. The final disposal should be conducted by a licensed and

approved waste disposal company.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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